Cas no 1189883-79-1 (3-Methylflavone-8-carboxylic Acid-d5)

• Product Name: 3-Methylflavone-8-carboxylic Acid-d5
• CAS No: 1189883-79-1
• MF: C₁₇H₁₂O₄
• MW: 285.305593490601
• CID: 1064558
• PubChem ID: 46782248
• Update Time: 2025-04-20

3-Methylflavone-8-carboxylic Acid-d5 Chemical and Physical Properties

Names and Identifiers

• 3-Methylflavone-8-carboxylic Acid-d5
• 3-methyl-4-oxo-2-(2,3,4,5,6-pentadeuteriophenyl)chromene-8-carboxylic acid
• 3-Methylflavone-8-ca
• 8-Carboxy-3-methylflavone-d5
• DTXSID50676032
• 1189883-79-1
• J-004009
• CS-0203446
• 3-Methyl-4-oxo-2-phenyl-4H-chromene-8-carboxylic acid-d5
• HY-W011560S
• 3-Methyl-4-oxo-2-(~2~H_5_)phenyl-4H-1-benzopyran-8-carboxylic acid

• Inchi： 1S/C17H12O4/c1-10-14(18)12-8-5-9-13(17(19)20)16(12)21-15(10)11-6-3-2-4-7-11/h2-9H,1H3,(H,19,20)/i2D,3D,4D,6D,7D
• InChI Key： KMMBBZOSQNLLMN-QRKCWBMQSA-N
• SMILES： O1C2C(C(=O)O)=CC=CC=2C(C(C)=C1C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])=O

Computed Properties

• Exact Mass: 285.10500
• Monoisotopic Mass: 285.105
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.6A^2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 485.1±45.0 °C at 760 mmHg
• Flash Point: 183.3±22.2 °C
• PSA: 67.51000
• LogP: 3.46660
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-Methylflavone-8-carboxylic Acid-d5 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)